Cas no 155200-44-5 (2-Methoxycycloheptanone)

• Product Name: 2-Methoxycycloheptanone
• CAS No: 155200-44-5
• MF: C₈H₁₄O₂
• MW: 142.195562839508
• CID: 2196277
• PubChem ID: 5314039
• Update Time: 2025-11-01

2-Methoxycycloheptanone Chemical and Physical Properties

Names and Identifiers

• 2-Methoxycycloheptanone
• 2-methoxycycloheptan-1-one
• ghl.PD_Mitscher_leg0.15

• Inchi： 1S/C8H14O2/c1-10-8-6-4-2-3-5-7(8)9/h8H,2-6H2,1H3
• InChI Key： BQHRSBPOYHEYHI-UHFFFAOYSA-N
• SMILES： O(C)C1C(CCCCC1)=O

Computed Properties

• Exact Mass: 142.099379685g/mol
• Monoisotopic Mass: 142.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 1.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-Methoxycycloheptanone

Professional Introduction to 2-Methoxycycloheptanone (CAS No. 155200-44-5)

2-Methoxycycloheptanone, with the chemical formula C₁₀H₁₆O, is a significant compound in the field of organic chemistry and pharmaceutical research. This molecule, identified by its CAS number CAS No. 155200-44-5, has garnered attention due to its versatile applications and potential in synthetic chemistry. The presence of a methoxy group and a cycloheptane ring makes it a valuable intermediate in the synthesis of more complex molecules, particularly in the pharmaceutical industry.

The structural features of 2-Methoxycycloheptanone contribute to its reactivity and utility in various chemical transformations. The methoxy group can participate in nucleophilic substitution reactions, while the cycloheptane ring offers a stable scaffold for further functionalization. These properties have made it a subject of interest in the development of new drugs and agrochemicals.

In recent years, research has highlighted the role of 2-Methoxycycloheptanone in the synthesis of bioactive molecules. For instance, studies have demonstrated its use as a precursor in the preparation of nonsteroidal anti-inflammatory agents (NSAIDs). The cycloheptanone core is a common motif in many pharmacologically active compounds, and modifications to this core can lead to novel therapeutic entities.

One notable application of 2-Methoxycycloheptanone is in the synthesis of heterocyclic compounds. Heterocycles are essential components of many drugs and natural products, and their structural diversity is often key to their biological activity. The compound has been used to construct complex cyclic frameworks through various cyclization reactions, including intramolecular Friedel-Crafts alkylation and cyclization processes.

The pharmaceutical industry has also explored the use of 2-Methoxycycloheptanone as a building block for more complex molecules. For example, it has been employed in the synthesis of kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The ability to modify the methoxy group and the cycloheptane ring allows for fine-tuning of physicochemical properties such as solubility and bioavailability, which are critical factors in drug design.

Recent advancements in computational chemistry have further enhanced the understanding of 2-Methoxycycloheptanone's reactivity. Molecular modeling studies have provided insights into how this compound interacts with biological targets, such as enzymes and receptors. These insights are invaluable for designing molecules with improved binding affinity and selectivity.

The agrochemical sector has also shown interest in 2-Methoxycycloheptanone. Its structural features make it a suitable candidate for developing new pesticides and herbicides. By leveraging its reactivity, researchers have synthesized derivatives that exhibit potent activity against various pests while maintaining environmental safety.

The synthesis of 2-Methoxycycloheptanone itself is an area of active research. Various methods have been developed to produce this compound efficiently, including catalytic hydrogenation and oxidation processes. These synthetic routes are continuously being optimized to improve yield and reduce environmental impact.

In conclusion, 2-Methoxycycloheptanone (CAS No. 155200-44-5) is a versatile compound with significant applications in pharmaceuticals, agrochemicals, and synthetic chemistry. Its unique structural features make it a valuable intermediate for constructing complex molecules with diverse biological activities. As research continues to uncover new applications and synthetic methodologies, the importance of this compound is likely to grow further.